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Compound of Interest

Compound Name: 5-Amino-2-chlorobenzotrifluoride

Cat. No.: B120176

This in-depth guide provides comprehensive safety information, physical and chemical
properties, and handling protocols for 5-Amino-2-chlorobenzotrifluoride, geared towards
researchers, scientists, and professionals in drug development. The following sections detail
the material's hazards, safe handling procedures, and emergency responses, supplemented
with quantitative data and procedural diagrams to ensure a safe laboratory environment.

Chemical and Physical Properties

5-Amino-2-chlorobenzotrifluoride is a substituted aniline derivative with the molecular
formula C7HsCIFsN.[1][2][3] It is recognized for its use as an intermediate in the synthesis of
pharmaceuticals and agrochemicals.[4] Accurate knowledge of its physical and chemical
properties is fundamental for its safe handling and use in experimental settings.
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Property Value Source

Molecular Weight 195.57 g/mol [11121131[5]
White to pink or light orange

Appearance crystalline powder or low 211416171
melting solid.

Melting Point 34°C to 38°C [41051[7]

Boiling Point 85°C [4]

Flash Point 134°C [5]

Density 1.425 g/cm3 [4]

Purity >98.0% (GC) [1][2]
4-Amino-1-chloro-2-

Synonyms (trifluoromethyl)benzene, 4- [1][2]18]
Chloro-3-trifluoromethylaniline

CAS Number 320-51-4 [1]

Hazard Identification and Classification

5-Amino-2-chlorobenzotrifluoride is classified as a hazardous substance. It is toxic if

swallowed, in contact with skin, or if inhaled.[1][8][9] It also causes skin and eye irritation.[1][6]

GHS Hazard Statements:

e H301 + H311 + H331: Toxic if swallowed, in contact with skin or if inhaled.[8][9]

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

Signal Word: Danger[1]

The following diagram illustrates the logical relationship between the hazards and the

necessary precautionary measures.
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Precautionary Measures

Hazpards

Avoid Breathing Dust/Fumes

Toxic if Inhaled

If Inhaled: Move to Fresh Air

Eye Irritation

If in Eyes: Rinse Cautiously

Skin Irritation

< Wear Protective Gear

Toxic in Contact with Skin

Toxic if Swallowed

If Swallowed: Seek Medical Attention

If on Skin: Wash Thoroughly

Do Not Eat, Drink or Smoke

Click to download full resolution via product page

Hazard and Precautionary Measure Linkage
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Experimental Protocols for Safe Handling

Adherence to strict experimental protocols is crucial when working with 5-Amino-2-
chlorobenzotrifluoride to minimize exposure and ensure laboratory safety.

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is mandatory. This includes:
o Eye Protection: Safety goggles or a face shield.[1]

o Hand Protection: Impervious gloves (e.g., nitrile rubber).[1]
» Body Protection: A lab coat or chemical-resistant apron.

o Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume
hood.[6] If dust or aerosols are generated, a NIOSH-approved respirator is necessary.

The following workflow diagram outlines the standard procedure for donning and doffing PPE.
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PPE Donning and Doffing Workflow
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Engineering Controls

» Ventilation: Always handle this chemical in a well-ventilated area. A local exhaust system or a
chemical fume hood is highly recommended to control airborne concentrations.[1][6]

o Safety Equipment: Ensure that an eyewash station and a safety shower are readily
accessible in the immediate work area.[1]

Storage and Handling

o Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated
place away from incompatible substances.[1][6] The storage area should be locked up.[1]

» Handling Procedures: Avoid contact with skin, eyes, and clothing.[6] Do not eat, drink, or
smoke when using this product.[1][8][9] Wash hands thoroughly after handling.[1][6] Avoid
the formation of dust and aerosols.[10]

Emergency Procedures

Prompt and appropriate action is critical in the event of an emergency involving 5-Amino-2-
chlorobenzotrifluoride.

First-Aid Measures
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Exposure Route

First-Aid Protocol

Inhalation

Remove the person to fresh air and keep them
comfortable for breathing. Call a poison center

or doctor immediately.[1][6]

Skin Contact

Take off immediately all contaminated clothing.
Gently wash with plenty of soap and water. Call

a poison center or doctor.[1][6]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice or attention.[1][6]

Ingestion

Immediately call a poison center or doctor.
Rinse mouth. Do NOT induce vomiting.[1][6]

Spill and Leak Procedures

In the event of a spill, the following workflow should be followed to ensure safe cleanup.
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Spill Cleanup Workflow
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» Containment: Prevent the product from entering drains.[1]

o Cleanup: Sweep up the material and place it into a suitable, airtight disposal container,
avoiding the dispersion of dust.[1][6]

» Disposal: Dispose of the contents and container in accordance with local, regional, and
national regulations.[1]

Toxicological Information

The toxicological properties of 5-Amino-2-chlorobenzotrifluoride have not been fully
investigated.[6] However, it is known to be toxic by ingestion, inhalation, and skin contact.[1][6]
Absorption into the body may cause cyanosis, a bluish discoloration of the skin due to deficient
oxygenation of the blood.[6] Exposure to fluoride compounds can have systemic toxic effects
on the heart, liver, and kidneys and may lead to fatal hypocalcemia.[6]

Due to the limited specific toxicological data, no signaling pathway diagrams can be provided at
this time. It is imperative to handle this chemical with the utmost caution, assuming high
toxicity.

Fire-Fighting Measures

» Suitable Extinguishing Media: Use dry chemical, foam, water spray, or carbon dioxide.[1]

¢ Specific Hazards: The compound may decompose upon combustion or at high temperatures
to generate poisonous fumes, including highly toxic hydrogen chloride (HCI) and hydrogen
fluoride (HF) gases.[1]

e Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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